tert-Butyl (5-hydroxynaphthalen-1-yl)carbamate
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Overview
Description
“tert-Butyl (5-hydroxynaphthalen-1-yl)carbamate” is a unique chemical compound with the empirical formula C15H17O3N1 and a molecular weight of 259.30 . It is provided to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The InChI code for this compound is 1S/C15H17NO3/c1-15(2,3)19-14(18)16-12-8-4-7-11-10(12)6-5-9-13(11)17/h4-9,17H,1-3H3,(H,16,18) . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model of the molecule.Physical And Chemical Properties Analysis
This compound is a solid . It has a storage temperature of 2-8°C . The compound is light-red to brown in color .Scientific Research Applications
Crystal Structure Analysis
- Isomorphous Crystal Structures in Halogen Compounds: The compound tert-butyl (5-chloropenta-2,4-diyn-1-yl)carbamate and its derivatives are part of an isostructural family of compounds that exhibit bifurcated N—H⋯O hydrogen bond and C—X⋯O halogen bond interactions, which are significant in crystallography (Baillargeon et al., 2017).
Chemical Synthesis
- Synthesis of Biologically Active Compounds: Tert-butyl 5-amino-4 ((2-(dimethylamino) ethyl) (methyl) amino) -2methoxyphenyl) carbamate is a crucial intermediate in the synthesis of biologically active compounds such as omisertinib (AZD9291), indicating its role in pharmaceutical chemistry (Zhao et al., 2017).
- Natural Product Synthesis: The synthesis of (R)-tert-butyl (1-hydroxybut-3-yn-2-yl) carbamate, an intermediate of natural product jaspine B with cytotoxic activity, from L-Serine, highlights the compound's significance in the synthesis of natural products with potential therapeutic applications (Tang et al., 2014).
Organic Chemistry and Photocatalysis
- Photocatalyzed Amination of Arylenaminones: The compound is utilized in the photoredox-catalyzed amination of o-hydroxyarylenaminones, establishing a new pathway for assembling a range of 3-aminochromones, demonstrating its importance in organic synthesis and photocatalysis (Wang et al., 2022).
Safety and Hazards
properties
IUPAC Name |
tert-butyl N-(5-hydroxynaphthalen-1-yl)carbamate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO3/c1-15(2,3)19-14(18)16-12-8-4-7-11-10(12)6-5-9-13(11)17/h4-9,17H,1-3H3,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KMIZAYGXAWVSCB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1=CC=CC2=C1C=CC=C2O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
tert-Butyl (5-hydroxynaphthalen-1-yl)carbamate |
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